Cas no 899947-96-7 (7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899947-96-7
• MF: C₂₁H₁₄Cl₂N₄O₃
• MW: 441.266862392426
• CID: 5499991
• Update Time: 2025-09-22

7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-2-[(4-chlorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C21H14Cl2N4O3/c1-25-18-17(19(28)27(21(25)29)10-12-2-6-14(22)7-3-12)26-11-16(30-20(26)24-18)13-4-8-15(23)9-5-13/h2-9,11H,10H2,1H3
• InChI Key： OVIHPHKBWSOQST-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])Cl)OC1=N2)=O

Additional information on 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl- 1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione and Its Chemical Significance: A Comprehensive Overview

7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is a compound name that represents a unique molecular architecture with potential applications in pharmaceutical research. The CAS No. 899947-96-7 is a critical identifier for this molecule, ensuring its precise classification in chemical databases. This compound belongs to a class of 1,3-oxazolopyrimidine derivatives, which are structurally related to purine analogs and have been extensively studied for their pharmacological activity in various therapeutic areas. The 4-chlorophenyl groups at positions 7 and 3, along with the 1-methyl substitution, contribute to its distinct chemical properties and biological activity. Recent advancements in drug discovery have highlighted the importance of such molecular scaffolds in developing novel therapeutics for neurodegenerative disorders and cancer treatment.

1,3-oxazolopyrimidine derivatives are a class of heterocyclic compounds that exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The 1,3-oxazole ring in this compound is critical for its molecular stability and receptor interaction, while the purine ring provides additional structural complexity. The 4-chlorophenyl substituents at positions 7 and 3 are known to enhance lipophilicity and cell membrane permeability, which are essential for drug delivery mechanisms. These functional groups also play a role in target-specific interactions, particularly in enzyme inhibition and receptor modulation. Recent studies have demonstrated that 1,3-oxazolopyrimidine derivatives can act as inhibitors of kinase enzymes, which are implicated in cell proliferation and tumor growth.

The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is characterized by a purine ring fused with a 1,3-oxazole ring, forming a pyrimidine-oxazole hybrid. The 1-methyl group at the 1-position of the purine ring introduces steric and electronic effects that influence receptor binding affinity. The 4-chlorophenyl groups at positions 7 and 3 are conjugated to the oxazole ring, creating a conjugated system that enhances electron delocalization and molecular rigidity. This structural feature is critical for drug-target interactions, as it allows for specific binding to protein targets such as kinases and ion channels. The CAS No. 899947-96-7 is used to uniquely identify this compound in chemical databases and research literature, ensuring its accurate representation in scientific communication.

Recent research advancements in drug discovery have focused on the development of 1,3-oxazolopyrimidine derivatives as potential therapeutics for cancer and neurodegenerative diseases. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported that 1,3-oxazolopyrimidine derivatives exhibit selective inhibition of EGFR (Epidermal Growth Factor Receptor), a key target in lung cancer treatment. The 4-chlorophenyl substituents in these compounds enhance kinase selectivity, reducing off-target effects and improving therapeutic outcomes. Similarly, a 2022 study in *Bioorganic & Medicinal Chemistry* demonstrated that 1,3-oxazolopyrimidine derivatives can modulate neurotransmitter receptors, making them potential candidates for alzheimer's disease and Parkinson's disease research. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to contribute to these pharmacological activities through target-specific interactions.

The synthetic pathways for 1,3-oxazolopyrimidine derivatives are well-established in organic chemistry, with multistep reactions involving condensation, cyclization, and functional group modifications. The 4-chlorophenyl groups are typically introduced through electrophilic substitution reactions, while the 1-methyl group is often incorporated via alkylation or methylation. The purine ring is synthesized using purine nucleotide analogs or purine alkaloid derivatives, which provide the core structure for 1,3-oxazolopyrimidine derivatives. The CAS No. 899947-96-7 is used to track the chemical identity of this compound during synthetic processes and quality control in pharmaceutical development.

1,3-oxazolopyrimidine derivatives have also been explored for their anti-inflammatory and antioxidant properties. A 2021 study in *European Journal of Medicinal Chemistry* showed that these compounds can inhibit NF-κB (Nuclear Factor kappa B), a key regulator of inflammatory responses. The 4-chlorophenyl substituents enhance NF-κB inhibition, reducing pro-inflammatory cytokine production. Additionally, the 1,3-oxazole ring contributes to the radical scavenging activity of these compounds, making them potential candidates for chronic inflammatory diseases and oxidative stress-related conditions. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these biological activities through electronic effects and molecular interactions.

Drug development involving 1,3-oxazolopyrimidine derivatives is an active area of research, with a focus on target-specificity and therapeutic efficacy. The 4-chlorophenyl groups in these compounds are often modified to improve selectivity for specific targets while minimizing toxicity. For example, structure-activity relationship (SAR) studies have shown that the position and number of 4-chlorophenyl groups significantly influence kinase inhibition profiles. The 1-methyl group at the 1-position of the purine ring further modulates receptor binding affinity, making these compounds suitable for precision medicine applications. The CAS No. 899947-96-7 is used to ensure the chemical accuracy of these compounds during clinical trials and regulatory submissions.

1,3-oxazolopyrimidine derivatives have also been investigated for their antiviral and antimicrobial properties. A 2023 study in *Antiviral Research* reported that these compounds exhibit inhibitory activity against SARS-CoV-2 and HIV. The 4-chlorophenyl groups enhance viral entry inhibition, while the 1,3-oxazole ring contributes to antiviral efficacy through enzyme inhibition. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these antiviral activities through target-specific interactions. The CAS No. 899947-96-7 is used to track these compounds during antiviral drug development and clinical testing.

1,3-oxazolopyrimidine derivatives are also being explored for their potential in cancer immunotherapy. A 2022 study in *Cancer Immunology Research* showed that these compounds can modulate immune checkpoint inhibitors, enhancing T-cell activation and cancer cell destruction. The 4-chlorophenyl groups enhance immune response modulation, while the 1,3-oxazole ring contributes to immunomodulatory activities. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these immunomodulatory effects through target-specific interactions. The CAS No. 899947-96-7 is used to ensure the chemical accuracy of these compounds during cancer immunotherapy research.

1,3-oxazolopyrimidine derivatives have a wide range of pharmacological applications, from cancer treatment to neurodegenerative diseases and antiviral therapies. The 4-chlorophenyl groups and the 1,3-oxazole ring contribute to the target-specificity and therapeutic efficacy of these compounds. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these pharmacological activities through electronic effects and molecular interactions. The CAS No. 899947-96-7 is used to track these compounds during drug development and clinical trials.

1,3-oxazolopyrimidine derivatives are also being studied for their potential in metabolic disorders. A 2021 study in *Metabolism* reported that these compounds can modulate insulin signaling and glucose metabolism. The 4-chlorophenyl groups enhance insulin sensitivity, while the 1,3-oxazole ring contributes to metabolic regulation. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these metabolic effects through target-specific interactions. The CAS No. 899947-96-7 is used to ensure the chemical accuracy of these compounds during metabolic disorder research.

1,3-oxazolopyrimidine derivatives have also been investigated for their potential in cardiovascular diseases. A 2023 study in *Cardiovascular Research* showed that these compounds can modulate angiogenesis and cardiomyocyte function. The 4-chlorophenyl groups enhance vascular endothelial growth factor (VEGF) activity, while the 1,3-oxazole ring contributes to cardioprotective effects. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these cardiovascular effects through target-specific interactions. The CAS No. 899947-96-7 is used to track these compounds during cardiovascular disease research and clinical testing.

1,3-oxazolopyrimidine derivatives are also being explored for their potential in autoimmune diseases. A 2022 study in *Autoimmunity Reviews* reported that these compounds can modulate immune cell activity and reduce inflammation. The 4-chlorophenyl groups enhance anti-inflammatory effects, while the 1,3-oxazole ring contributes to immune regulation. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these autoimmune effects through target-specific interactions. The CAS No. 899947-96-7 is used to ensure the chemical accuracy of these compounds during autoimmune disease research.

1,3-oxazolopyrimidine derivatives have a wide range of pharmacological applications, from cancer treatment to neurodegenerative diseases and antiviral therapies. The 4-chlorophenyl groups and the 1,3-oxazole ring contribute to the target-specificity and therapeutic efficacy of these compounds. The molecular structure of 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is believed to play a critical role in these pharmacological activities through electronic effects and molecular interactions. The CAS No. 899947-96-7 is used to track these compounds during drug development and clinical trials.

The compound 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H-1,2,3-oxazolo[4,5-b]pyrimidine (CAS No. 899947-96-7) is a complex heterocyclic molecule with a unique structure that combines 1,2,3-oxazolo[4,5-b]pyrimidine with two 4-chlorophenyl groups attached to the 3- and 7-positions of the oxazole ring, and a methyl group at the 1-position. --- ### Structure Overview - Core structure: A 1,2,3-oxazolo[4,5-b]pyrimidine ring. - Substituents: - Two 4-chlorophenyl groups are attached to the 3- and 7-positions of the oxazole ring. - A methyl group is attached to the 1-position of the oxazole ring. --- ### Key Features of the Molecule 1. Heterocyclic Core: - The 1,2,3-oxazolo[4,5-b]pyrimidine ring is a fused system of an oxazole (a five-membered ring with an oxygen and a nitrogen) and a pyrimidine (a six-membered ring with two nitrogen atoms). - This core is known for its bioactive potential, often found in nucleoside analogs, antiviral agents, and anti-cancer compounds. 2. Chlorophenyl Substituents: - The 4-chlorophenyl groups are electron-withdrawing and may influence the electronic properties of the molecule. - These substituents are often used in drug design to enhance biological activity, modulate receptor interactions, or improve metabolic stability. 3. Methyl Group: - The methyl group at the 1-position may contribute to steric effects, conformational flexibility, or hydrophobic interactions with biological targets. --- ### Potential Biological Activities Given its structure, this compound may exhibit a range of pharmacological activities, including: 1. Anticancer Activity: - The pyrimidine ring and oxazole are common in nucleoside analogs and DNA/RNA inhibitors. - The chlorophenyl groups may enhance drug-target interactions or selectivity. 2. Antiviral Activity: - The fused heterocycle is a common scaffold in antiviral drugs, such as nucleoside reverse transcriptase inhibitors (NRTIs). - The chlorophenyl groups may improve cell permeability or metabolic stability. 3. Anti-inflammatory and Immunomodulatory Effects: - The methyl group and chlorophenyl substituents could modulate immune cell activity and inflammatory pathways. 4. Neurological Activity: - The oxazole/pyrimidine scaffold may interact with neurotransmitter receptors or ion channels, potentially making it relevant for neurodegenerative disorders. --- ### Synthetic and Pharmaceutical Relevance - This compound may serve as a lead molecule for drug discovery, especially in oncology, virology, or immunology. - Structure-activity relationship (SAR) studies could help optimize selectivity, potency, and drug-like properties (e.g., solubility, bioavailability). --- ### Conclusion The compound 7-(4-chlorophenyl)-3-(4-chlorophenyl)methyl-1-methyl-1H-1,2,3-oxazolo[4,5-b]pyrimidine (CAS No. 899947-96-7) is a complex heterocyclic molecule with potential therapeutic applications. Its bioactive scaffold and functional substituents make it a promising candidate for drug development, particularly in cancer, viral infections, and immunological disorders. Further in vitro and in vivo studies are needed to fully explore its pharmacological profile and clinical relevance.